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Compound of Interest

Compound Name: 6-Nonadecynoic acid
CAS No.: 600175-30-2
Cat. No.: B1244884
Get Quote
. J

Executive Summary & Chemical Identity

6-Nonadecynoic acid is a specialized, long-chain acetylenic fatty acid (C19H3402) primarily
utilized in antifungal research and sphingolipid biosynthesis inhibition studies.[1] Unlike
common saturated fatty acids (e.g., Nonadecanoic acid), the presence of an internal alkyne
bond at the C-6 position introduces specific reactivity and stability considerations.

Critical Directive: Due to its lipophilicity and specific biological activity (antifungal potency), this
compound must NEVER be disposed of via sanitary sewer systems (drain disposal), regardless
of neutralization. The only validated disposal method is high-temperature incineration through a
licensed hazardous waste contractor.

Chemical Profile
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Property Data

Chemical Name 6-Nonadecynoic acid

CAS Registry Number 600175-30-2

Molecular Formula C19H3402

Molecular Weight 294.47 g/mol

Functional Groups Carboxylic Acid (Terminal), Internal Alkyne (C-6)

- Insoluble in water; Soluble in DMSO, Ethanol,
Solubility
Chloroform

] Skin/Eye Irritant, Bioactive (Antifungal),
Primary Hazard )
Combustible

Hazard Assessment & Causality

Effective disposal requires understanding the why behind the protocols.

» Bioactivity Risks: Research indicates 6-Nonadecynoic acid exhibits significant antifungal
activity against pathogens like Candida albicans by disrupting lipid homeostasis [1, 2].[1]
Releasing bioactive lipids into the environment risks disrupting microbial ecosystems and
promoting antimicrobial resistance.

o Chemical Reactivity (The Alkyne Factor): While internal alkynes are more stable than
terminal alkynes, they remain susceptible to vigorous reactions with strong oxidizing agents
(e.g., Nitric Acid, Peroxides, Permanganates). Accidental mixing can lead to oxidative
cleavage and heat generation.

» Physical Properties: As a long-chain fatty acid, it is water-insoluble. Drain disposal will result
in precipitation, coating of plumbing (scum formation), and eventual blockages, in addition to
environmental non-compliance.

Pre-Disposal Handling & Segregation

Before disposal, the waste must be stabilized and segregated.
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Step 1: Segregation
Strictly Segregate From:

o Strong Oxidizers: Nitric acid, Perchloric acid, Hydrogen peroxide. (Risk: Exothermic
reaction/cleavage of the triple bond).

e Strong Bases: Sodium Hydroxide (concentrated). (Risk: Exothermic neutralization/soap
formation).

e Aqueous Waste Streams: Do not mix with water-based waste; this will cause the acid to
precipitate out of solution, creating a biphasic mess that is difficult to pump/incinerate.

Step 2: Containment

e Solid Waste: Place pure solid residues, contaminated weighing boats, or wipes into a clear,
wide-mouth HDPE (High-Density Polyethylene) or Glass jar.

» Liquid Waste: If dissolved in organic solvents (DMSO, MeOH), collect in a compatible solvent
waste container (typically amber glass or HDPE).

Step 3: Labeling

Label the container with the following specific identifiers to assist the waste contractor:

Disposal Workflow (Decision Logic)

The following diagram outlines the decision logic for disposing of 6-Nonadecynoic acid in
various experimental states.
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Waste Generation:
6-Nonadecynoic Acid

Determine Physical State

Solution / Mixture
(Dissolved in DMSO/EtOH)

Contaminated Debris
(Gloves, Weigh Boats)

Solid / Pure Substance
(Powder, Crystals)

Place in Wide-Mouth Is Solvent Halogenated?
HDPE or Glass Jar (e.g., Chloroform vs. Ethanol)

Double Bag in

Clear Chem-Waste Bags

Label: "Toxic Organic Solid' Combine with Combine with
Trace: CAS 600175-30-2 Halogenated Organic Waste Non-Halogenated Organic Waste

Store in Satellite Accumulation Area
(Cool, Dry, No Oxidizers)

FINAL DISPOSAL:
High-Temp Incineration
(Licensed Contractor)

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of 6-Nonadecynoic acid waste
streams.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Use this for expired stocks or surplus powder.
o PPE: Wear nitrile gloves, safety goggles, and a lab coat.

o Transfer: Carefully transfer the solid into a screw-top container (Glass or HDPE). Do not fill
more than 90% full.

o Decontamination: Wipe the exterior of the container with an ethanol-dampened wipe to
remove dust. Dispose of the wipe as solid hazardous waste.

e Waste Code: Assign the appropriate local waste code for "Solid Organic Acid" (e.g., in the
US, this often falls under DOO1 if ignitable, or state-specific codes for toxic organics).

Protocol B: Solution Waste (Experimental Mixtures)

Use this for reaction mixtures or stock solutions in DMSO/Ethanol.

o Compatibility Check: Ensure the waste container does not contain oxidizing acids
(Nitric/Chromic).

» Solvent Segregation:
o If dissolved in Chloroform/DCM: Pour into the Halogenated waste stream.

o If dissolved in Methanol/Ethanol/DMSQO: Pour into the Non-Halogenated (Flammable)
waste stream.

¢ Rinsing: Rinse the empty original vessel with a small volume of the compatible solvent and
add the rinsate to the waste container.

Protocol C: Emergency Spill Response

For spills > 100 mg or involving concentrated solutions.

 Isolate: Evacuate the immediate area and post "Do Not Enter" signage.
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e PPE: Use double nitrile gloves and a P95/N95 respirator if dust is present.
e Absorb:
o Solids: Cover with wet paper towels (to prevent dust) and scoop into a waste jar.

o Liquids: Cover with an inert absorbent (Vermiculite or Clay). Do not use paper towels
alone for high concentrations as alkynes can be flammable; inert clay is safer.

o Clean: Clean the surface with a soap/water solution, followed by an ethanol wipe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal Procedures for 6-Nonadecynoic Acid: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1244884/docs#proper-disposal-procedures-for-6-
nonadecynoic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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